Cas no 1105205-35-3 (N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)ethanediamide
• CAS No: 1105205-35-3
• MF: C₁₄H₁₉N₃O₅S
• MW: 341.38276219368
• CID: 5470841
• Update Time: 2025-07-09

N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)oxamide
• N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)ethanediamide

• Inchi： 1S/C14H19N3O5S/c1-22-9-7-15-13(18)14(19)16-11-3-5-12(6-4-11)17-8-2-10-23(17,20)21/h3-6H,2,7-10H2,1H3,(H,15,18)(H,16,19)
• InChI Key： IJTJEWYZJMHCHK-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)=O

Additional information on N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)ethanediamide

Comprehensive Overview of N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)ethanediamide (CAS No. 1105205-35-3)

In the realm of specialized organic compounds, N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)ethanediamide (CAS No. 1105205-35-3) stands out due to its unique structural features and potential applications. This compound, characterized by its thiazolidine and methoxyethyl functional groups, has garnered attention in pharmaceutical and materials science research. Its sulfone moiety (1,1-dioxo-1lambda6) further enhances its reactivity, making it a candidate for targeted drug design and advanced polymer synthesis.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like CAS 1105205-35-3. Researchers are exploring its role in enzyme inhibition, particularly in diseases linked to oxidative stress and inflammatory pathways. The compound’s amide backbone also aligns with the growing demand for biodegradable materials, a hot topic in sustainable industrial applications. Questions such as "How does CAS 1105205-35-3 interact with biological targets?" or "What are the synthetic routes for this compound?" frequently appear in academic and industry forums.

From a synthetic perspective, N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)ethanediamide is typically prepared via multi-step organic reactions involving aryl halide intermediates and nucleophilic substitution. Its logP and solubility profiles suggest moderate hydrophilicity, which is advantageous for formulation development. Analytical techniques like HPLC and NMR are critical for purity assessment, as impurities could affect its performance in high-throughput screening assays.

The compound’s patent landscape reveals its inclusion in several drug candidate portfolios, particularly for metabolic disorders. Its phenyl-thiazolidine core is structurally analogous to known PPAR modulators, sparking hypotheses about its mechanism of action. Meanwhile, computational chemists leverage molecular docking tools to predict its binding affinity, a method increasingly popular due to AI-augmented modeling advancements.

In industrial settings, CAS 1105205-35-3 is investigated for its potential in smart coatings and adhesives, where its thermal stability and cross-linking properties are valued. Environmental concerns drive studies on its ecotoxicity, addressing queries like "Is this compound environmentally persistent?"—a critical consideration under REACH regulations.

To summarize, N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-(2-methoxyethyl)ethanediamide exemplifies the intersection of medicinal chemistry and material science. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific literature and R&D pipelines worldwide.